Cas no 6261-66-1 (2-3-(4-Nitrophenyl)AcryloylBenzenecarboxylic Acid)

• Product Name: 2-3-(4-Nitrophenyl)AcryloylBenzenecarboxylic Acid
• CAS No: 6261-66-1
• MF: C₁₆H₁₁NO₅
• MW: 297.262244462967
• MDL: MFCD03617865
• CID: 438030
• PubChem ID: 5706859
• Update Time: 2025-06-13

2-3-(4-Nitrophenyl)AcryloylBenzenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[3-(4-nitrophenyl)-1-oxo-2-propenyl]-
• 2-[3-(4-NITROPHENYL)ACRYLOYL]BENZENECARBOXYLIC ACID
• 2-[3-(4-Nitrophenyl)acryloyl]-benzenecarboxylic acid
• 2-(3-(4-Nitrophenyl)acryloyl)benzoic acid
• AKOS005071256
• J-501836
• 2-[(2E)-3-(4-nitrophenyl)prop-2-enoyl]benzoic acid
• 6261-66-1
• 9T-0056
• MFCD03617865
• (E)-2-(3-(4-nitrophenyl)acryloyl)benzoic acid
• 2-[(E)-3-(4-nitrophenyl)prop-2-enoyl]benzoic acid
• 2-(3-(4-Nitrophenyl)acryloyl)benzoicacid
• 2-3-(4-Nitrophenyl)AcryloylBenzenecarboxylic Acid

• MDL： MFCD03617865
• Inchi： 1S/C16H11NO5/c18-15(13-3-1-2-4-14(13)16(19)20)10-7-11-5-8-12(9-6-11)17(21)22/h1-10H,(H,19,20)/b10-7+
• InChI Key： HRHHWWTURTUTLC-JXMROGBWSA-N
• SMILES： O=C(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 297.06373
• Monoisotopic Mass: 297.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Melting Point: 187-189°
• PSA: 97.51
• LogP: 3.71230

2-3-(4-Nitrophenyl)AcryloylBenzenecarboxylic Acid Security Information

• HazardClass：IRRITANT

Additional information on 2-3-(4-Nitrophenyl)AcryloylBenzenecarboxylic Acid

Professional Introduction to 2-3-(4-Nitrophenyl)AcryloylBenzenecarboxylic Acid (CAS No. 6261-66-1)

2-3-(4-Nitrophenyl)AcryloylBenzenecarboxylic Acid, identified by its CAS number 6261-66-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit versatile reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both an acryloyl group and a benzenecarboxylic acid moiety in its structure imparts unique chemical properties that are exploited in various synthetic pathways.

The< strong>2-3-(4-Nitrophenyl)AcryloylBenzenecarboxylic Acid molecule is characterized by its aromatic ring system, which is further functionalized by a nitro group at the para position relative to the acryloyl substituent. This specific arrangement of functional groups makes the compound highly reactive in certain chemical transformations, particularly in cross-coupling reactions and polymerization processes. The benzenecarboxylic acid moiety, in particular, serves as a versatile handle for further derivatization, enabling the construction of more intricate molecular architectures.

In recent years, the< strong>2-3-(4-Nitrophenyl)AcryloylBenzenecarboxylic Acid has found applications in the development of advanced materials and pharmaceuticals. Its ability to participate in Michael additions and Diels-Alder reactions has made it a valuable building block for constructing polymers with specific mechanical and thermal properties. These polymers are being explored for use in coatings, adhesives, and even as components in high-performance composites.

Moreover, the< strong>2-3-(4-Nitrophenyl)AcryloylBenzenecarboxylic Acid has been investigated for its potential role in drug discovery and development. The nitro group present in its structure can be readily reduced to an amine, providing a pathway to introduce amine functionalities into larger molecules. This transformation is particularly useful in the synthesis of bioactive compounds where amine groups are critical for biological activity. Recent studies have demonstrated its utility in the preparation of novel heterocyclic compounds that exhibit promising pharmacological properties.

The synthesis of< strong>2-3-(4-Nitrophenyl)AcryloylBenzenecarboxylic Acid typically involves multi-step organic transformations starting from commercially available aromatic precursors. The key steps often include nitration of a benzene derivative followed by selective acylation to introduce the acryloyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher regioselectivity and yield. These synthetic strategies highlight the compound's importance as a synthetic intermediate in modern organic chemistry.

In conclusion, 2-3-(4-Nitrophenyl)AcryloylBenzenecarboxylic Acid (CAS No. 6261-66-1) is a multifunctional compound with broad applications across multiple domains including materials science and pharmaceutical research. Its unique structural features enable participation in diverse chemical reactions, making it an indispensable tool for chemists and researchers working on cutting-edge projects. As our understanding of molecular interactions continues to evolve, the< strong>2-3-(4-Nitrophenyl)AcryloylBenzenecarboxylic Acid is poised to play an even greater role in the development of innovative solutions.